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Compound of Interest

Compound Name: demethoxyfumitremorgin C

Cat. No.: B160368

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and use of
demethoxyfumitremorgin C stock solutions using dimethyl sulfoxide (DMSO) as a solvent.
Demethoxyfumitremorgin C is a mycotoxic indole alkaloid known to inhibit cell cycle
progression and induce apoptosis in cancer cells.[1][2] Due to its poor water solubility, DMSO is
the recommended solvent for preparing concentrated stock solutions for in vitro experiments.
Adherence to this protocol will ensure the compound's stability, integrity, and accurate
concentration for reproducible experimental results.

Properties of Demethoxyfumitremorgin C

A summary of the key chemical and physical properties of demethoxyfumitremorgin C is
provided below.
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Property Value Reference
Molecular Formula C21H23Ns02 [3]
Molecular Weight 349.43 g/mol [3]

CAS Number 111768-16-2 [3]
Appearance Solid (form may vary) N/A

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [1][3]

Acetate, Acetone

Experimental Workflow for Stock Solution
Preparation and Use

The overall process from receiving the powdered compound to treating cells in an experiment

is outlined below.
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Stock Solution Preparation

1. Weigh Compound

2. Dissolve in DMSO

3. Vortex to Homogenize

\/

Storage

4. Aliquot into Tubes

:

5. Store at £ -20°C

\/
Working Solution & Use

6. Prepare Working Dilution

7. Treat Cells

Click to download full resolution via product page

Caption: Workflow from compound to cell treatment.
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Protocol: Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of
demethoxyfumitremorgin C in DMSO.

Materials and Equipment:

o Demethoxyfumitremorgin C (powder)

o Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

» Analytical balance

« Sterile, nuclease-free microcentrifuge tubes (amber or covered in foil)[4]
o Calibrated micropipettes and sterile tips

o Vortex mixer

o Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Calculations: To prepare a stock solution of a specific molarity, use the following formula: Mass
(mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol)

Parameter Value

Desired Stock Concentration 10 mM
Molecular Weight (MW) 349.43 g/mol
Final Volume 1 mL (1000 pL)

10 mmol/L * 0.001 L * 349.43 g/mol = 0.00349 g
=3.49 mg

Calculated Mass

Procedure:

o Preparation: Put on appropriate PPE. Ensure the workspace and all equipment are clean
and sterile.
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Weighing: Carefully weigh out 3.49 mg of demethoxyfumitremorgin C powder and place it
into a sterile microcentrifuge tube.

Dissolving: Add 1000 pL (1 mL) of high-purity DMSO to the tube containing the compound.

Mixing: Tightly cap the tube and vortex at medium speed until the powder is completely
dissolved. Visually inspect the solution against a light source to ensure no solid particles
remain. Gentle warming may be used if dissolution is difficult, but check compound stability
information first.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge
tubes.[5]

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),
solvent (DMSO), and preparation date.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Protocol: Preparing Working Solutions for Cell
Culture

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept to a minimum,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[5][6]

e Always include a vehicle control in your experiments, which consists of cells treated with the
same final concentration of DMSO as the compound-treated cells.[5]

Procedure:

e Thaw Stock: Remove one aliquot of the 10 mM stock solution from the freezer and thaw it
completely at room temperature.

» Serial Dilution (Recommended): To avoid precipitation of the compound, perform serial
dilutions.[5]
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o Example for a 10 pM final concentration in 1 mL of medium:

o Step A (Intermediate Dilution): Dilute the 10 mM stock 1:100 by adding 2 uL of the stock
solution to 198 pL of sterile cell culture medium or PBS. This creates a 100 uM
intermediate solution. Vortex gently.

o Step B (Final Dilution): Add 100 pL of the 100 uM intermediate solution to 900 pL of cell
culture medium containing your cells. This yields a final concentration of 10 uM
demethoxyfumitremorgin C.

» Direct Dilution (for high stock concentrations): If using a highly concentrated stock, you can
dilute it directly into the final volume of media.

o Example for a 10 uM final concentration in 1 mL of medium (1:1000 dilution):

o Add 1 pL of the 10 mM stock solution directly to 999 uL of cell culture medium. Mix
immediately by gentle pipetting or swirling.

 Incubation: Incubate the cells with the compound for the desired experimental duration.

Storage and Stability

Proper storage is critical to maintain the efficacy of the demethoxyfumitremorgin C stock
solution.
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Temperature Duration Notes

Recommended for long-term
-80°C > 6 months
storage.[5]

Suitable for short to medium-
-20°C 1-6 months
term storage.[5]

Not recommended for long-
term storage. One study
showed 85% of compounds
4°C Days to weeks were stable for 2 years at 4°C
in a DMSO/water mixture, but

freezing is standard practice.

[7]

Avoid prolonged storage at

Room Temperature Unstable
room temperature.

Note: Avoid repeated freeze-thaw cycles.[5] While some studies show stability over several
cycles, it is best practice to use single-use aliquots.[8]

Safety Precautions

e Compound Handling: Demethoxyfumitremorgin C is a mycotoxin; handle with care. Avoid
inhalation of powder and direct contact with skin or eyes.

 DMSO Handling: DMSO can readily penetrate the skin and may carry dissolved substances
with it.[9] Always wear nitrile gloves and other appropriate PPE. Dispose of waste according
to institutional guidelines.

Application Example: Apoptosis Signaling Pathway

Demethoxyfumitremorgin C has been shown to induce apoptosis in PC3 human prostate
cancer cells by modulating key signaling pathways.[1] The diagram below illustrates this
mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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